Cas no 331254-37-6 (2-N-(3-nitrobenzenesulfonyl)benzamidophenyl benzoate)

• Product Name: 2-N-(3-nitrobenzenesulfonyl)benzamidophenyl benzoate
• CAS No: 331254-37-6
• MF: C₂₆H₁₈N₂O₇S
• MW: 502.495325565338
• CID: 6299871
• PubChem ID: 2835170
• Update Time: 2024-01-06

2-N-(3-nitrobenzenesulfonyl)benzamidophenyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-N-(3-nitrobenzenesulfonyl)benzamidophenyl benzoate
• AKOS024603055
• 2-[N-(3-nitrobenzenesulfonyl)benzamido]phenyl benzoate
• 331254-37-6
• [2-[benzoyl-(3-nitrophenyl)sulfonylamino]phenyl] benzoate
• 2-(N-((3-nitrophenyl)sulfonyl)benzamido)phenyl benzoate
• F1113-0376

• Inchi： 1S/C26H18N2O7S/c29-25(19-10-3-1-4-11-19)27(36(33,34)22-15-9-14-21(18-22)28(31)32)23-16-7-8-17-24(23)35-26(30)20-12-5-2-6-13-20/h1-18H
• InChI Key： MSKKLDXYBBPRML-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N(C(C1C=CC=CC=1)=O)C1=CC=CC=C1OC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 502.08347209g/mol
• Monoisotopic Mass: 502.08347209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones